1-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanesulfonamide
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Description
1-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C17H17FN2O4S and its molecular weight is 364.39. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Probes and Wavelength Shifters
- Photophysical Properties of Fluorescent Compounds : A study by Kauffman and Bajwa (1993) explored the synthesis and photophysical properties of fluorescent 2,5-dibenzoxazolylphenols and related compounds, including those with methanesulfonamido groups, which showed potential as wavelength shifters in detecting mediums for ionizing radiation. This research indicates the utility of such compounds in the development of fluorescent probes and sensors (Kauffman & Bajwa, 1993).
Antimicrobial Activity
- Antimicrobial Activities of Tetrahydrobenzothiophenes : Babu, Pitchumani, and Ramesh (2013) synthesized biologically active derivatives involving tetrahydrobenzo[b]thiophene structures with significant activities against bacterial and fungal strains. This suggests the potential for developing new antimicrobial agents using structurally related compounds (Babu, Pitchumani, & Ramesh, 2013).
Agricultural Applications
- Antibacterial Activity Against Rice Bacterial Leaf Blight : Research by Shi et al. (2015) on sulfone derivatives containing 1,3,4-oxadiazole moieties, similar in structure to the compound , showed good antibacterial activities against rice bacterial leaf blight. This study highlights the compound's potential application in agriculture for protecting crops against bacterial diseases (Shi et al., 2015).
Material Science
- Polymer Synthesis and Stability : A study focused on the synthesis of high molecular weight polybenzoxazoles in polyphosphoric acid and their hydrolytic stability, by Kim, Einsla, Tchatchoua, and McGrath (2005), could provide insights into the design and development of new materials with improved stability and performance (Kim et al., 2005).
Properties
IUPAC Name |
1-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O4S/c1-20-8-9-24-16-7-6-14(10-15(16)17(20)21)19-25(22,23)11-12-2-4-13(18)5-3-12/h2-7,10,19H,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMCUWQCVUMFWRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.